Cas no 2631-77-8 (3,5-Diiodosalicylaldehyde)

• Product Name: 3,5-Diiodosalicylaldehyde
• CAS No: 2631-77-8
• MF: C₇H₄I₂O₂
• MW: 373.914406776428
• MDL: MFCD00003321
• CID: 84425
• PubChem ID: 75829
• Update Time: 2025-08-02

3,5-Diiodosalicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3,5-diiodobenzaldehyde
• 3,5-Diiodo-2-hydroxybenzaldehyde~2-Hydroxy-3,5-diiodobenzaldehyde
• 3,5-DIIODOSALICYLALDEHYDE
• 3,5-Diodosolicylaldehyde
• 2-hydroxy-3,5-diiodo-benzaldehyde
• 3,5-Diiodo-2-hydroxybenzaldehyde
• 3,5-diiodo-salicylaldehyde
• 3,5-diiodosalicylalidene
• 3,5-diiodosalicylic aldehyde
• Benzaldehyde,2-hydroxy-3,5-diiodo
• Benzaldehyde, 2-hydroxy-3,5-diiodo-
• MYWSBJKVOUZCIA-UHFFFAOYSA-N
• Benzaldehyde,2-hydroxy-3,5-diiodo-
• NSC83969
• BDBM110994
• 2-Hydroxy-3,5-diiodobenzaldehyde #
• SBB040276
• BBL023212
• STK016290
• MCULE
• CHEMBL3660331
• Z57313908
• EN300-18189
• FT-0614631
• D4848
• 2631-77-8
• MFCD00003321
• CS-W009763
• NSC 83969
• AS-62132
• C7H4I2O2
• J-016378
• D70906
• DTXSID40180931
• Salicylaldehyde, 3,5-diiodo-
• EINECS 220-117-2
• AMY31562
• AKOS000120864
• 3,5-Diiodosalicylaldehyde, 97%
• UNII-WDZ9NS6YPP
• NS00028087
• NSC-83969
• WDZ9NS6YPP
• SCHEMBL1527177
• SY037876
• US8614253, .3-25
• 15-METHYLHEPTADECANOICACID
• DB-046928
• DTXCID80103422
• 3,5-Diiodosalicylaldehyde

• MDL： MFCD00003321
• Inchi： 1S/C7H4I2O2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-3,11H
• InChI Key： MYWSBJKVOUZCIA-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C=O)=C1O)I
• BRN： 1102552

Computed Properties

• Exact Mass: 373.83000
• Monoisotopic Mass: 373.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 2.602±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 304.6 °C at 760 mmHg
• Flash Point: 138 °C
• Refractive Index: 1.787
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 2.41390
• Solubility: Not available
• Sensitiveness: Air & Light Sensitive
• λmax: 360(MCH)(lit.)

3,5-Diiodosalicylaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 3,5-Diiodosalicylaldehyde

3,5-Diiodosalicylaldehyde: A Comprehensive Overview

3,5-Diiodosalicylaldehyde, also known by its CAS number 2631-77-8, is a highly specialized chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of salicylaldehyde, with two iodine atoms attached to the 3 and 5 positions of the aromatic ring. The presence of these iodine atoms imparts unique chemical properties, making it a valuable material in research and development.

The synthesis of 3,5-Diiodosalicylaldehyde involves a series of precise chemical reactions, often starting from salicylic acid or its derivatives. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. This compound is particularly valued for its ability to participate in various nucleophilic aromatic substitution reactions due to the electron-withdrawing effects of the iodine substituents. Such reactivity makes it an excellent precursor for the synthesis of more complex molecules, including pharmaceutical agents and advanced materials.

In the field of materials science, 3,5-Diiodosalicylaldehyde has been explored as a building block for constructing functional polymers and hybrid materials. Its ability to form stable coordination complexes with metal ions has led to its use in designing sensors and catalysts. For instance, recent studies have demonstrated its potential in creating metal-organic frameworks (MOFs) with enhanced catalytic activity for organic transformations. These applications highlight the versatility of this compound in advancing modern material science.

From a biological perspective, 3,5-Diiodosalicylaldehyde has shown promise in medicinal chemistry. Its iodinated structure allows for selective interactions with biological molecules, making it a candidate for drug design. Researchers have investigated its potential as an anti-inflammatory agent due to its structural similarity to aspirin, a well-known anti-inflammatory drug derived from salicylic acid. Additionally, studies have explored its role as a radiosensitizer in cancer therapy, where it could enhance the effectiveness of radiation treatments by selectively targeting cancer cells.

The electronic properties of 3,5-Diiodosalicylaldehyde also make it an interesting subject in electrochemistry and optoelectronics. Its conjugated aromatic system and electron-withdrawing iodine groups contribute to its ability to absorb light across a broad spectrum. This property has been leveraged in developing organic photovoltaic materials and light-emitting diodes (OLEDs). Recent breakthroughs in this area have shown that incorporating 3,5-Diiodosalicylaldehyde into conjugated polymers can significantly improve their charge transport properties and overall device performance.

In terms of environmental applications, 3,5-Diiodosalicylaldehyde has been studied for its potential role in pollution control. Its ability to form stable complexes with heavy metal ions makes it a candidate for designing efficient sorbents or catalysts for water purification processes. For example, researchers have reported its use in removing lead and mercury ions from aqueous solutions through adsorption mechanisms. These findings underscore its importance in addressing pressing environmental challenges.

Looking ahead, the continued exploration of 3,5-Diiodosalicylaldehyde is expected to unlock new opportunities across diverse scientific domains. Its unique chemical structure provides a platform for innovative research into areas such as green chemistry, sustainable energy technologies, and advanced healthcare solutions. As interdisciplinary collaborations grow stronger, the potential applications of this compound are likely to expand further.

In conclusion,3,5-Diiodosalicylaldehyde (CAS No: 2631-77-8) stands out as a versatile and valuable compound with wide-ranging applications in modern science and industry. Its distinctive chemical properties make it an essential tool for researchers aiming to push the boundaries of innovation across multiple disciplines.